Cas no 921562-58-5 (N-(4-{(4-phenoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(4-phenoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921562-58-5
• MF: C₂₂H₁₇N₃O₄S
• MW: 419.453083753586
• CID: 5913012
• PubChem ID: 27259215
• Update Time: 2023-11-22

N-(4-{(4-phenoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-oxo-2-((4-phenoxyphenyl)amino)ethyl)thiazol-2-yl)furan-2-carboxamide
• N-[4-[2-oxo-2-(4-phenoxyanilino)ethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024628327
• F2202-1025
• N-(4-{[(4-phenoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• 921562-58-5
• 4-Thiazoleacetamide, 2-[(2-furanylcarbonyl)amino]-N-(4-phenoxyphenyl)-
• N-(4-{(4-phenoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C22H17N3O4S/c26-20(13-16-14-30-22(24-16)25-21(27)19-7-4-12-28-19)23-15-8-10-18(11-9-15)29-17-5-2-1-3-6-17/h1-12,14H,13H2,(H,23,26)(H,24,25,27)
• InChI Key： HUIGOLUWUSOZSI-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)N=C1NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 419.09397721g/mol
• Monoisotopic Mass: 419.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers